N-(3-methoxyphenyl)-2,6-bis(trifluoromethyl)pyridine-4-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-2,6-bis(trifluoromethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C15H10F6N2O2/c1-25-10-4-2-3-9(7-10)22-13(24)8-5-11(14(16,17)18)23-12(6-8)15(19,20)21/h2-7H,1H3,(H,22,24)
• InChI Key: DUEYAZGSBRBPPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC(=NC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C15H10F6N2O2
• Molecular Weight: 364.24 g/mol

Description

N-(3-methoxyphenyl)-2,6-bis(trifluoromethyl)pyridine-4-carboxamide, also known as BTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BTF is a pyridine-based compound that belongs to the class of trifluoromethylated heterocycles.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Background: Imidazole, a five-membered heterocyclic moiety, serves as the core structure of this compound. . Let’s explore how this compound contributes to medicinal chemistry:

Pharmacological Activities:

Organic Synthesis and Chemical Reactions

Synthetic Routes: Researchers have developed various synthetic routes to access imidazole-containing compounds. .

Photophysical Properties and Luminescent Materials

Fluorescent Behavior: Investigations into the photophysical properties of imidazole derivatives reveal their fluorescence behavior. These insights contribute to the design of luminescent materials.